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Compound of Interest

Compound Name: 2-Chloro-4-methoxynicotinonitrile

CAS No.: 98645-43-3

Cat. No.: B1349480

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available chemical and physical

properties of 2-Chloro-4-methoxynicotinonitrile (CAS No. 98645-43-3). Due to the limited

availability of experimental data in the public domain, this document primarily presents

computed properties and information extrapolated from closely related compounds. This guide

is intended to serve as a foundational resource for researchers and professionals in drug

development and chemical synthesis, highlighting the current knowledge gaps and suggesting

avenues for future experimental investigation.

Chemical Properties and Data
2-Chloro-4-methoxynicotinonitrile is a substituted pyridine derivative. The presence of the

chloro, methoxy, and cyano groups on the nicotinonitrile scaffold suggests its potential as a

versatile intermediate in organic synthesis and medicinal chemistry. The nicotinonitrile core is a

recognized "privileged structure" in drug discovery, known to be a part of various biologically

active compounds.[1]
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Table 1: General and Physicochemical Properties

Property Value Source

CAS Number 98645-43-3 ChemicalBook[2]

Molecular Formula C₇H₅ClN₂O Sigma-Aldrich

Molecular Weight 168.58 g/mol Sigma-Aldrich

Physical Form Solid (predicted)
4-Chloro-2-

methoxynicotinonitrile is a solid

Boiling Point 485.9 ± 45.0 °C (Predicted) Guidechem[3]

Flash Point 99.2 ± 27.3 °C (Predicted) Guidechem[3]

Melting Point Not available N/A

Solubility Not available N/A

Spectroscopic Data (Predicted)
No experimental spectra for 2-Chloro-4-methoxynicotinonitrile are currently available in the

public domain. The following are predicted characteristics based on the analysis of structurally

similar compounds.

2.1. 1H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons

on the pyridine ring and the protons of the methoxy group. The chemical shifts will be

influenced by the electron-withdrawing effects of the chloro and cyano groups and the electron-

donating effect of the methoxy group.

2.2. 13C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will display distinct signals for each of the seven carbon atoms in

the molecule. The approximate chemical shift ranges for the different types of carbons, based

on typical values for substituted pyridines, are presented below.[4][5]
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Aromatic Carbons: 110-160 ppm

Nitrile Carbon (-CN): 115-120 ppm

Methoxy Carbon (-OCH3): 55-65 ppm

2.3. Infrared (IR) Spectroscopy (Predicted)

The IR spectrum is expected to show characteristic absorption bands for the functional groups

present in the molecule.

C≡N (Nitrile): A sharp absorption band around 2220-2240 cm⁻¹.

C-O (Methoxy): Stretching vibrations in the region of 1050-1250 cm⁻¹.

C-Cl (Chloro): Absorptions in the fingerprint region, typically below 800 cm⁻¹.

Aromatic C=C and C=N: Stretching vibrations in the 1400-1600 cm⁻¹ region.

2.4. Mass Spectrometry (Predicted)

The mass spectrum should exhibit a molecular ion peak (M⁺) corresponding to the molecular

weight of the compound (168.58 g/mol ). A characteristic isotopic pattern for a molecule

containing one chlorine atom (M⁺ and M+2 peaks in an approximate 3:1 ratio) is expected.[6]

Experimental Protocols
As no specific experimental protocols for the synthesis and analysis of 2-Chloro-4-
methoxynicotinonitrile are publicly available, the following sections provide generalized

procedures based on methods for structurally related compounds.

3.1. Synthesis

A potential synthetic route to 2-Chloro-4-methoxynicotinonitrile could be adapted from the

preparation of similar 2-chloronicotinonitrile derivatives. A common method involves the

chlorination of a corresponding hydroxypyridine or pyridine N-oxide precursor. For instance, the

synthesis of 2-chloronicotinonitrile has been achieved by treating nicotinamide-1-oxide with
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phosphorus pentachloride and phosphorus oxychloride.[7] A similar strategy could potentially

be employed starting from a suitably substituted 4-methoxynicotinamide-1-oxide.

A patent for the preparation of the related compound, 2-chloro-4-methylnicotinonitrile,

describes a multi-step process involving condensation and subsequent chlorination.[8] This

suggests that a convergent synthesis approach could also be a viable strategy.

3.2. General Spectroscopic Analysis Workflow

The following is a generalized workflow for the spectroscopic characterization of a synthesized

organic compound like 2-Chloro-4-methoxynicotinonitrile.
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General Experimental Workflow for Compound Characterization

Synthesis & Purification

Spectroscopic Analysis

Data Interpretation & Verification

Chemical Synthesis

Purification (e.g., Recrystallization, Chromatography)

NMR Spectroscopy (1H, 13C)

Structure Elucidation

FT-IR Spectroscopy

Functional Group ID

Mass Spectrometry

Molecular Weight Confirmation

Spectral Data Analysis

Structure Confirmation

Further Biological/Reactivity Studies

Proceed if structure is confirmed

Click to download full resolution via product page

General workflow for synthesis and characterization.
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Reactivity and Biological Activity
4.1. Chemical Reactivity

The reactivity of the 2-chloropyridine moiety is well-established, with the chlorine atom at the 2-

position being susceptible to nucleophilic aromatic substitution.[9] This is due to the electron-

withdrawing nature of the pyridine nitrogen, which activates the ortho and para positions to

nucleophilic attack. Therefore, 2-Chloro-4-methoxynicotinonitrile is expected to undergo

reactions with various nucleophiles at the C2 position, allowing for the introduction of a wide

range of functional groups.

4.2. Potential Biological Activity

While no specific biological activity data for 2-Chloro-4-methoxynicotinonitrile has been

reported, the nicotinonitrile scaffold is present in numerous compounds with diverse

pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory

properties.[1][3][10][11][12] The specific combination of substituents (chloro, methoxy) on the

nicotinonitrile ring of the title compound would modulate its biological profile. Further screening

and in-vitro/in-vivo studies are necessary to determine its therapeutic potential.

Signaling Pathways
There is no information available in the public domain regarding any signaling pathways

modulated by 2-Chloro-4-methoxynicotinonitrile.

Conclusion
2-Chloro-4-methoxynicotinonitrile is a chemical compound with potential applications in

synthetic and medicinal chemistry. However, there is a significant lack of publicly available

experimental data regarding its physicochemical properties, spectroscopic characterization,

and biological activity. This technical guide has compiled the available computed data and

information from related structures to provide a preliminary overview. Further experimental

investigation is crucial to fully elucidate the chemical and biological profile of this compound

and to explore its potential as a building block for the development of new chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. chem.libretexts.org [chem.libretexts.org]

5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

6. chemguide.co.uk [chemguide.co.uk]

7. rsc.org [rsc.org]

8. CN103508945A - Preparation method of 2-chloro-4-methyl nicotinonitrile - Google Patents
[patents.google.com]

9. Why 2-chloropyridine and 4-chloropyridine react with nucleophiles (e.g., .. [askfilo.com]

10. Antiproliferative Activity of Some Newly Synthesized Substituted Pyridine Candidates
Using 4-(Aaryl)-6-(naphthalen-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile as Synthon -
PMC [pmc.ncbi.nlm.nih.gov]

11. Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides
Candidates Using Pyridine-2(1H) thione Derivatives as Synthon - PMC
[pmc.ncbi.nlm.nih.gov]

12. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-4-
methoxynicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349480/docs#an-in-depth-technical-guide-to-2-
chloro-4-methoxynicotinonitrile]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1349480?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Potential_Biological_Activity_of_Substituted_Nicotinonitriles_A_Technical_Guide.pdf
https://www.researchgate.net/figure/Experimental-13-C-NMR-spectrum-of-2-Cl-6-MA_fig4_224282151
https://www.researchgate.net/publication/338482325_Synthesis_and_antioxidant_assay_of_new_nicotinonitrile_analogues_clubbed_thiazole_pyrazole_andor_pyridine_ring_systems
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Structural_Assignment/Interpreting_C-13_NMR_Spectra
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://www.chemguide.co.uk/analysis/masspec/mplus2.html
https://www.rsc.org/suppdata/cc/c3/c3cc44122a/c3cc44122a.pdf
https://patents.google.com/patent/CN103508945A/en
https://patents.google.com/patent/CN103508945A/en
https://askfilo.com/user-question-answers-smart-solutions/why-2-chloropyridine-and-4-chloropyridine-react-with-3332353730373139
https://pmc.ncbi.nlm.nih.gov/articles/PMC7970580/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7970580/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7970580/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8973085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8973085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8973085/
https://pubs.acs.org/doi/10.1021/acsomega.1c06951
https://www.benchchem.com/product/b1349480/docs#an-in-depth-technical-guide-to-2-chloro-4-methoxynicotinonitrile
https://www.benchchem.com/product/b1349480/docs#an-in-depth-technical-guide-to-2-chloro-4-methoxynicotinonitrile
https://www.benchchem.com/product/b1349480/docs#an-in-depth-technical-guide-to-2-chloro-4-methoxynicotinonitrile
https://www.benchchem.com/product/b1349480/docs#an-in-depth-technical-guide-to-2-chloro-4-methoxynicotinonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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